2-chloro-4-fluoro-N-(2-methylphenyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide
• InChI: InChI=1S/C14H11ClFNO/c1-9-4-2-3-5-13(9)17-14(18)11-7-6-10(16)8-12(11)15/h2-8H,1H3,(H,17,18)
• InChI Key: CJPWHZVZICMNLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H11ClFNO
• Molecular Weight: 263.69 g/mol

Description

2-chloro-4-fluoro-N-(2-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamides. It is a white crystalline powder that is widely used in scientific research. This compound has gained significant attention due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide is not fully understood. However, studies have suggested that it works by inhibiting certain enzymes that are involved in cancer cell growth and inflammation. In agriculture, it inhibits the activity of an enzyme involved in the synthesis of amino acids, which are essential for plant growth.
Biochemical and Physiological Effects:
2-chloro-4-fluoro-N-(2-methylphenyl)benzamide has been shown to have a range of biochemical and physiological effects. In medicine, it has been found to reduce the expression of certain genes that are involved in cancer cell growth and inflammation. In agriculture, it inhibits the activity of an enzyme involved in the synthesis of amino acids, which affects the growth and development of plants.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide in lab experiments include its high purity, stability, and low toxicity. It is also readily available and relatively inexpensive. However, its limitations include its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide. In medicine, further studies are needed to understand its mechanism of action and potential applications in cancer treatment and inflammation. In agriculture, research is needed to develop new herbicides based on this compound that are more effective and have lower environmental impact. Additionally, research is needed to explore the potential applications of this compound in material science, such as in the development of new polymers and coatings.

Synthesis Methods

The synthesis of 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide involves the reaction of 2-chloro-4-fluoroaniline with 2-methylbenzoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction proceeds through an amide bond formation, resulting in the formation of the target compound.

Scientific Research Applications

2-chloro-4-fluoro-N-(2-methylphenyl)benzamide has been extensively used in scientific research due to its potential applications in various fields. In medicine, this compound has been studied for its anticancer and anti-inflammatory properties. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
In agriculture, 2-chloro-4-fluoro-N-(2-methylphenyl)benzamide has been used as a herbicide due to its ability to inhibit the growth of weeds. It has been found to be effective against a wide range of weed species and has a low toxicity to non-target organisms.